Cas no 89071-40-9 (Benzoic acid, pentafluoro-, 2,4,6-trichlorophenyl ester)

• Product Name: Benzoic acid, pentafluoro-, 2,4,6-trichlorophenyl ester
• CAS No: 89071-40-9
• MF: C₁₃H₂Cl₃F₅O₂
• MW: 391.504798412323
• CID: 613578
• PubChem ID: 71321909
• Update Time: 2025-04-19

Benzoic acid, pentafluoro-, 2,4,6-trichlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, pentafluoro-, 2,4,6-trichlorophenyl ester
• (2,4,6-trichlorophenyl) 2,3,4,5,6-pentafluorobenzoate
• 89071-40-9
• 2,4,6-Trichlorophenyl pentafluorobenzoate
• DTXSID90751655

• Inchi： 1S/C13H2Cl3F5O2/c14-3-1-4(15)12(5(16)2-3)23-13(22)6-7(17)9(19)11(21)10(20)8(6)18/h1-2H
• InChI Key： IEYXOISSBKBVQU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC(C1C(=C(C(=C(C=1F)F)F)F)F)=O)Cl)Cl

Computed Properties

• Exact Mass: 389.904053g/mol
• Monoisotopic Mass: 389.904053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 26.3Ų